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Compound of Interest

Compound Name:
2-bromo-N-

(cyclohexylmethyl)acetamide

CAS No.: 895244-78-7

Cat. No.: B1375154 Get Quote

Chemical Identity & Physicochemical Profile
Focus: This section establishes the precise chemical identity to prevent catalog errors,

particularly distinguishing between "cyclohexyl" and "cyclohexylmethyl" derivatives, which have

significantly different lipophilicity and permeation profiles.

Parameter Data

Chemical Name 2-bromo-N-(cyclohexylmethyl)acetamide

CAS Number 895244-78-7

Molecular Formula C₉H₁₆BrNO

Molecular Weight 234.13 g/mol

Structural Class -Haloacetamide (Alkylating Agent)

Physical State
Solid (typically white to off-white crystalline

powder)

Solubility
Soluble in DMSO, DMF, DCM; limited solubility

in water.

SMILES BrCC(=O)NCC1CCCCC1
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Hazard Dynamics: The Mechanism of Toxicity
Expert Insight: The primary hazard of 2-bromo-N-(cyclohexylmethyl)acetamide is not merely

its acidity or basicity, but its electrophilicity. As an

-bromoacetamide, it possesses a highly reactive carbon center adjacent to the carbonyl group.

The "Why": Alkylation Mechanism
This compound acts as a potent alkylating agent. The electron-withdrawing carbonyl group

makes the

-carbon electron-deficient, while the bromine atom serves as an excellent leaving group. In
biological systems, this electrophile attacks nucleophilic residues on proteins (specifically the
thiol group of Cysteine) and DNA (N-7 of Guanine).

This irreversible covalent binding (alkylation) causes:

Enzyme Inhibition: Blocking active sites of critical enzymes.

Skin Sensitization: Formation of hapten-protein conjugates, triggering immune responses

(Allergic Contact Dermatitis).

Cytotoxicity: Direct cellular damage leading to necrosis (corrosion).

Visualization: Cysteine Alkylation Pathway
The following diagram illustrates the bimolecular nucleophilic substitution (

) mechanism driving the toxicity.
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Figure 1: Mechanism of biological alkylation. The cysteine thiol attacks the alpha-carbon,

displacing bromide.

Risk Management Controls
Self-Validating Protocol: Do not rely on standard latex or single-layer nitrile gloves.

-Haloacetamides are small, lipophilic molecules that can permeate thin nitrile rubber.

Engineering Controls[1]
Primary: All handling must occur within a certified Chemical Fume Hood.

Secondary: Use a localized exhaust if weighing fine powder to prevent inhalation of dust.

Personal Protective Equipment (PPE) Matrix
Component Recommendation Rationale

Hand Protection

Double Gloving Strategy:1.

Inner: Silver Shield® /

Laminate (Barrier)2.[1] Outer:

Nitrile (Dexterity)

Standard nitrile degrades or

allows permeation of

haloacetamides. Laminate

provides chemical

impermeability.

Eye Protection
Chemical Goggles + Face

Shield

Powder is corrosive; dust

contact with moist eyes causes

immediate severe damage.

Body Protection
Tyvek® Lab Coat (Closed

front)

Prevents dust accumulation on

street clothes.

Respiratory N95 or P100 (if outside hood)

Only if engineering controls

fail. Dust inhalation causes

respiratory tract burns.

Emergency Response & Decontamination
Trustworthiness: A protocol is only as good as its verification. This guide introduces a

colorimetric validation step using 4-(p-nitrobenzyl)pyridine (NBP), the gold standard for

detecting alkylating agents [1].
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Spill Response Workflow
Evacuate: Clear the immediate area.

PPE Up: Don Silver Shield gloves and respiratory protection.

Quench: Apply 10% Sodium Thiosulfate solution to the spill. Thiosulfate acts as a "sacrificial

nucleophile," reacting faster than biological tissue to neutralize the electrophile.

Clean: Absorb with inert material (vermiculite) and dispose of as hazardous waste.

Self-Validating Decontamination Protocol
To verify that surfaces or glassware are free of active alkylating agents, use the NBP Test:

Reagent A: 5% 4-(p-nitrobenzyl)pyridine in acetone.

Reagent B: 1M Sodium Hydroxide (NaOH) or Triethylamine.

Procedure:

Swab the decontaminated surface.

Apply Reagent A to the swab. Heat at 100°C for 5 mins (or use modified room temp

protocols).

Apply Reagent B (Base).

Result:

Blue/Purple Color: Active alkylating agent present (Failed Decon).

Colorless/Yellow: Clean (Successful Decon).

Visualization: Safety & Quenching Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill / Contamination

Apply 10% Sodium Thiosulfate
(Sacrificial Nucleophile)

Wait 15-30 Minutes

Validation: NBP Spot Test

Purple Color?
(Active Agent Remains)

Yes

Colorless?
(Decontamination Complete)

No

Re-apply ThiosulfateDispose as Chemical Waste

Click to download full resolution via product page

Figure 2: Operational workflow for spill response and decontamination validation.

Experimental Handling Guide
Context: This compound is often used as an intermediate to introduce the N-

(cyclohexylmethyl)acetamide moiety into larger pharmacophores.

Synthesis & Usage Tips
Solvent Choice: Avoid nucleophilic solvents (like alcohols or amines) during storage, as they

will slowly react with the bromoacetyl group. Store in inert solvents (DCM, THF) or as a dry

solid.
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Reaction Monitoring: The disappearance of the starting material can be monitored via TLC

(stains with KMnO4 or Iodine) or LC-MS (observe the characteristic Br isotope pattern: M

and M+2 peaks of equal intensity).

Waste Disposal: Never dispose of active alkylating agents down the drain. Quench all

reaction mixtures with excess sodium thiosulfate or aqueous ammonia before disposal into

halogenated waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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